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Compound of Interest

Compound Name: 2-Ethoxynaphthalene

Cat. No.: B165321 Get Quote

Essential Safety and Handling Guide for 2-
Ethoxynaphthalene
This guide provides crucial safety and logistical information for laboratory professionals,

including researchers, scientists, and drug development experts, who handle 2-
Ethoxynaphthalene. Adherence to these protocols is essential for mitigating risks and

ensuring a safe working environment.

Hazard Identification and Immediate Precautions
2-Ethoxynaphthalene is a chemical compound that requires careful handling due to its

potential hazards. The primary risks associated with this substance include:

Irritation: It may cause irritation to the skin, eyes, and respiratory tract[1].

Ingestion: It may be harmful if swallowed[2].

Combustibility: As a solid, it is combustible and can present a fire hazard when exposed to

heat or flame[1][2].

Immediate precautionary measures include working in a well-ventilated area, preferably within

a certified chemical fume hood, and ensuring that an eyewash station and safety shower are

readily accessible.
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Personal Protective Equipment (PPE)
The proper selection and use of PPE are critical to prevent exposure to 2-Ethoxynaphthalene.

The following table summarizes the mandatory PPE for handling this chemical.

Protection Type Recommended Equipment
Standards and

Specifications

Eye/Face Protection
Chemical safety goggles or

eyeglasses.

Must conform to OSHA 29

CFR 1910.133 or European

Standard EN166[3].

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber) and a lab

coat or appropriate protective

clothing.

Gloves must be inspected

before use. Wear appropriate

protective clothing to prevent

skin exposure[1][2][3].

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator may be required for

large-scale use, emergencies,

or if ventilation is inadequate.

For normal laboratory use,

adequate ventilation is typically

sufficient[1][2].

Must follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149[1].

Operational Plan: Safe Handling Protocol
This step-by-step guide details the safe handling of 2-Ethoxynaphthalene from receipt to use.

Step 1: Receiving and Storage

Upon receipt, inspect the container for any damage or leaks.

Store the chemical in a cool, dry, and well-ventilated area in a tightly closed container[1][2]

[4].

Keep it away from incompatible materials, such as strong oxidizing agents, as well as heat

and sources of ignition[3][4].
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Step 2: Preparation and Handling

Before handling, ensure all required PPE is correctly worn.

Handle the substance in a well-ventilated area or a chemical fume hood to avoid inhaling

dust[1][3].

Avoid direct contact with skin and eyes[1][3].

Step 3: In Case of Accidental Exposure

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Seek medical attention[1][2].

Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of

soap and water for at least 15 minutes. Get medical aid[1][2].

Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical attention[1][2].

Ingestion: Wash the mouth out with water and get medical aid[1].

Step 4: Accidental Spills

In the event of a small spill, carefully sweep or vacuum the material and place it into a

suitable, labeled container for disposal[1].

Ensure the cleanup area is well-ventilated.

Disposal Plan
Proper disposal of 2-Ethoxynaphthalene waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Step 1: Waste Collection

Collect all waste material, including any contaminated PPE and spill cleanup supplies, in a

designated and properly labeled hazardous waste container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://m.chemicalbook.com/ProductMSDSDetailCB9219355_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAB23327&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB9219355_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAB23327&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB9219355_EN.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23327~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2003:45:23~~2-Ethoxynaphthalene~~
https://m.chemicalbook.com/ProductMSDSDetailCB9219355_EN.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23327~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2003:45:23~~2-Ethoxynaphthalene~~
https://m.chemicalbook.com/ProductMSDSDetailCB9219355_EN.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23327~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2003:45:23~~2-Ethoxynaphthalene~~
https://m.chemicalbook.com/ProductMSDSDetailCB9219355_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB9219355_EN.htm
https://www.benchchem.com/product/b165321?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not mix with other waste streams unless explicitly permitted.

Step 2: Container Management

Ensure the waste container is kept tightly closed and stored in a designated, safe area away

from incompatible materials.

The exterior of the container must be kept clean.

Step 3: Final Disposal

Dispose of the waste through an approved waste disposal plant[2].

All disposal activities must adhere to local, regional, and national hazardous waste

regulations. It is the responsibility of the waste generator to correctly classify the waste[2].

Quantitative Data Summary
The following table provides a summary of key quantitative data for 2-Ethoxynaphthalene.

Property Value Source

Molecular Formula C12H12O [1][2][5]

Molecular Weight 172.22 g/mol [1][6]

Appearance White to brown solid/crystals [1][2][5]

Melting Point 35 - 38 °C (95 - 100.4 °F) [2][5]

Boiling Point 282 °C (539.6 °F) [1][5]

Density 1.064 g/cm³ (at 20 °C) [1]

Flash Point 134 °C (273.2 °F) [1]

Water Solubility Insoluble [1]

CAS Number 93-18-5 [1][2][5]

Workflow Visualization
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The following diagram illustrates the standard operating procedure for the safe handling of 2-
Ethoxynaphthalene, from initial preparation through to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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